6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C30H29N5O3
• Molecular Weight: 507.6 g/mol
• IUPAC Name: 6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C30H29N5O3/c1-20-7-6-17-35-27(20)33-28-25(30(35)37)19-24(26(31)34(28)18-15-21-8-4-3-5-9-21)29(36)32-16-14-22-10-12-23(38-2)13-11-22/h3-13,17,19,31H,14-16,18H2,1-2H3,(H,32,36)
• Standard InChI Key: ZJRRQOBASFECRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=CC=C4)C(=O)NCCC5=CC=C(C=C5)OC

Introduction

Biological Activities and Potential Applications

Compounds with similar motifs to 6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide often exhibit antimicrobial and anticancer properties. Their mechanism of action typically involves interaction with specific biological macromolecules such as proteins or nucleic acids.

Biological Activity	Mechanism of Action	Potential Applications
Antimicrobial	Interaction with bacterial proteins	Treatment of infections
Anticancer	Inhibition of cancer cell growth	Cancer therapy

Synthesis and Optimization

The synthesis of such complex organic compounds typically involves multi-step organic reactions. Techniques like continuous flow synthesis and the use of environmentally friendly solvents are employed to optimize yield and purity while minimizing waste. Each step requires careful optimization to achieve high purity and yield.

Research Findings and Future Directions

While specific data on 6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is limited, studies on similar compounds suggest potential therapeutic applications. Future research should focus on elucidating its binding interactions with biological targets using techniques like surface plasmon resonance or isothermal titration calorimetry.